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Compound of Interest

Compound Name: 4-Bromophenyl cyclohexyl ketone

CAS No.: 3277-79-0

Cat. No.: B1291080

Get Quote

Executive Summary & Chemical Profile[1]
This guide mandates the specific disposal workflows for 4-Bromophenyl cyclohexyl ketone.

Unlike standard organic waste, this compound contains a halogen (bromine) substituent on the

aromatic ring.[1] This structural feature dictates its classification as Halogenated Organic

Waste.[1]

Failure to segregate this compound correctly does not just violate EPA regulations; it

endangers downstream incineration personnel and infrastructure due to the formation of

corrosive hydrogen bromide (HBr) gas during thermal destruction.[1]
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Parameter Detail

Chemical Name 4-Bromophenyl cyclohexyl ketone

CAS Number 3277-79-0

Molecular Formula C₁₃H₁₅BrO

Physical State Solid (Crystalline powder)

Primary Hazard
Skin/Eye Irritant (GHS Category 2/2A), Aquatic

Toxicity

Waste Stream HALOGENATED Organic Waste

The Science of Segregation (Why It Matters)
Expertise Insight: Many researchers default to throwing all organic solids into a single "solid

waste" drum.[1] For brominated compounds, this is a critical error.[1]

When 4-Bromophenyl cyclohexyl ketone is incinerated, the bromine atom does not simply

vanish.[1] It reacts with hydrogen sources to form Hydrogen Bromide (HBr).[1]

Non-Halogenated Incinerators: Designed for Carbon, Hydrogen, and Oxygen.[1][2] They lack

the acid gas scrubbers required to neutralize HBr.

The Consequence: HBr gas corrodes the incinerator's firebrick and metal stack, and if

released, creates an immediate respiratory hazard.[1]

Rule of Thumb: If the molecule contains F, Cl, Br, or I, it must enter the Halogenated waste

stream.[1][3]

Waste Segregation Logic
The following decision matrix illustrates the required workflow for disposing of this compound

depending on its physical state (pure solid vs. reaction mixture).
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Waste: 4-Bromophenyl cyclohexyl ketone

Determine Physical State

Pure Solid / Precipitate

Solid

Dissolved in Solution

Liquid

Solid Waste Bin
(Label: HALOGENATED)

Double Bag & Tag

Check Solvent Identity

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(Acetone, Ethyl Acetate)

No Halogens

Liquid Carboy A
(Label: HALOGENATED)

CONTAMINATION RULE:
Trace Halogen makes

whole mix Halogenated
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Figure 1: Decision matrix for segregating brominated organic waste. Note that adding a

brominated solute to a non-halogenated solvent converts the entire mixture to "Halogenated

Waste."

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Scenario: Disposing of expired reagent or solid crude product.[1]

Containment: Do not throw loose powder into the drum. Place the solid into a clear, sealable

polyethylene bag.

Secondary Containment: Place the sealed bag into the laboratory's designated Solid

Hazardous Waste drum.

Labeling:

Fill out the Hazardous Waste Tag.[1][4]

Constituents: Write "4-Bromophenyl cyclohexyl ketone".

Hazard Checkbox: Check "Toxic" and "Irritant".[1]

Critical Step: Write "CONTAINS BROMINE" or "HALOGENATED" clearly in the comments

section.

Protocol B: Liquid Waste (Reaction Mixtures)
Scenario: The ketone is dissolved in Dichloromethane (DCM) or Ethyl Acetate.[1]

Identification: Determine if any other component in the flask is halogenated.

The "Contamination" Rule: Even if you dissolve this compound in Acetone (non-

halogenated), the presence of the Bromine atom in the solute mandates that the entire

solution be treated as Halogenated Waste.[1]

Action: Pour into the carboy with the Green or Red tag (depending on facility color codes)

designated for Halogenated Solvents.[1]
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Prohibited: Do NOT pour into the "Organic Solvents (Non-Halogenated)" carboy. This will

result in a costly re-classification of the entire 55-gallon drum at the treatment facility.[1]

Spill Management Workflow (SWIMS)
In the event of a spill of 4-Bromophenyl cyclohexyl ketone, immediate containment is

necessary to prevent tracking the irritant powder through the lab.[1]

1. STOP & ALERT
Notify nearby personnel

2. PPE UP
Nitrile gloves, Goggles,

Lab Coat

3. CONTAIN
Cover with absorbent pads

(Do not sweep dry dust)

4. CLEAN
Wipe with solvent (Acetone)

then soap/water

5. DISPOSE
All debris into

Solid Hazardous Waste

Click to download full resolution via product page

Figure 2: SWIMS (Stop, Warn, Isolate, Minimize, Stand by) adaptation for solid irritant spills.

Operational Note: Because this is a solid irritant, avoid dry sweeping, which creates dust

aerosols.[1] Wet the spill slightly with a compatible solvent or use a dedicated chemical spill

vacuum/pad before collecting.[1]

Regulatory & Compliance Reference
This protocol is grounded in the following regulatory frameworks. Ensure your local SOPs align

with these federal standards.

EPA RCRA Regulations (40 CFR 261.31): While not explicitly P-listed, halogenated organic

compounds often trigger "F-listed" protocols if spent solvents are involved, or require specific

incineration parameters under "Characteristic" waste guidelines.[1]

GHS Classification: H315 (Skin Irritation), H319 (Eye Irritation).[1][5]

Incineration Requirements: Halogenated organics require high-temperature incineration

(>1100°C) with acid gas scrubbing (HCl/HBr removal).[1]
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US Environmental Protection Agency (EPA).Hazardous Waste Codes & Lists (F-Codes for

Halogenated Solvents).

Cornell University EHS.Chemical Waste Segregation: Halogenated vs. Non-Halogenated.

PubChem.Compound Summary: 4-(4-Bromophenyl)cyclohexanone.[1][7] [1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1291080?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

